Cas no 118583-94-1 (3,7,11-Cyclotetradecatriene-1-aceticacid, 4,8,12-trimethyl-a-methylene-, (1R,3E,7E,11E)-)

3,7,11-Cyclotetradecatriene-1-aceticacid, 4,8,12-trimethyl-a-methylene-, (1R,3E,7E,11E)- structure
118583-94-1 structure
Product Name:3,7,11-Cyclotetradecatriene-1-aceticacid, 4,8,12-trimethyl-a-methylene-, (1R,3E,7E,11E)-
CAS No:118583-94-1
MF:C20H30O2
MW:302.451006412506
CID:194565
PubChem ID:6443380
Update Time:2025-04-19

3,7,11-Cyclotetradecatriene-1-aceticacid, 4,8,12-trimethyl-a-methylene-, (1R,3E,7E,11E)- Chemical and Physical Properties

Names and Identifiers

    • 3,7,11-Cyclotetradecatriene-1-aceticacid, 4,8,12-trimethyl-a-methylene-, (1R,3E,7E,11E)-
    • 2-[(1R,3Z,7Z,11Z)-4,8,12-trimethylcyclotetradeca-3,7,11-trien-1-yl]prop-2-enoic acid
    • Sinularic acid A
    • 118583-94-1
    • 3,7,11-Cyclotetradecatriene-1-acetic acid, 4,8,12-trimethyl-alpha-methylene-, (R-(E,E,E))-
    • Inchi: 1S/C20H30O2/c1-15-7-5-9-16(2)11-13-19(18(4)20(21)22)14-12-17(3)10-6-8-15/h7,10-11,19H,4-6,8-9,12-14H2,1-3H3,(H,21,22)/b15-7-,16-11-,17-10-/t19-/m0/s1
    • InChI Key: HUQBQHDAVDLYEP-YGNYIHPWSA-N
    • SMILES: OC(C(=C)[C@H]1CC=C(C)CCC=C(C)CCC=C(C)CC1)=O |t:6,11,16|

Computed Properties

  • Exact Mass: 302.2247
  • Monoisotopic Mass: 302.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

3,7,11-Cyclotetradecatriene-1-aceticacid, 4,8,12-trimethyl-a-methylene-, (1R,3E,7E,11E)- Related Literature

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